BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Hafnium tert-butoxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hafnium tert-butoxide

Cat. No.: B1588767

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and hazardous materials like Hafnium tert-
butoxide. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a safe and efficient research environment.

Chemical Identifier:
e Name: Hafnium(IV) tert-butoxide
e Synonyms: Hafnium tetrakis(tert-butoxide), Tetra-tert-butoxyhafnium[1][2][3]

e CAS Number: 2172-02-3[1][4][5]

Hazard Identification and Classification

Hafnium tert-butoxide is a flammable liquid and vapor that can cause skin and serious eye
irritation.[4][6] It may also cause respiratory irritation.[4][6]

GHS Hazard Statements: H226, H315, H319, H335[1][2][6]

Signal Word: Warning[1][2][6]
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Hazard Class Category
Flammable liquids 3

Skin irritation 2

Eye irritation 2A

Specific target organ toxicity - single exposure

(Respiratory system)

Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of Hafnium tert-butoxide. The

following equipment is mandatory:

o Eye and Face Protection: Chemical worker's goggles or a face shield and safety glasses are
required.[4][7] Do not wear contact lenses.[7]

e Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves such as rubber, neoprene, or nitrile.[7]
[8] Always inspect gloves prior to use and use proper glove removal technique to avoid
skin contact.[4]

o Clothing: A lab coat, coveralls, or a hooded two-piece chemical splash suit should be
worn.[9] Launder clothing before reuse.[7]

o Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, a
NIOSH-approved respirator with appropriate cartridges (e.g., dust and mist respirator) should
be used.[4][7]

» Footwear: Chemical-resistant footwear is recommended to protect from spills.[9]

An eyewash station and emergency shower must be readily available in the work area.[7]
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Operational Plan: Step-by-Step Handling Procedure

Due to its reactivity with air and moisture, Hafnium tert-butoxide must be handled with care in
a controlled environment.[8]

e Preparation:

[¢]

Work in a well-ventilated area, preferably within a fume hood with local exhaust.[7][8]

o Handle the compound under an inert atmosphere, such as nitrogen or argon, to prevent
reaction with air and moisture.[8]

o Ensure all glassware and equipment are dry and free of contaminants.

o Remove all sources of ignition, including sparks, open flames, and hot surfaces.[4][6] Use
explosion-proof electrical and ventilating equipment.[6][8]

o Ground and bond all containers and receiving equipment to prevent static discharge.[6][8]

e Handling:

[¢]

Use only non-sparking tools.[6][8]

o

Avoid breathing vapors, mists, or gas.[4][8]

o

Avoid contact with skin and eyes.[4]

o

Keep the container tightly closed when not in use.[4][6] If a container is opened, it must be
carefully resealed and kept upright to prevent leakage.[4]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[4][8]

o

The product is moisture-sensitive and should be protected from water.[4][8]

o

Store locked up.[4]
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Experimental Workflow for Handling Hafnium tert-

butoxide

Inert Atmosphere

Handling

[\

Storage Waste Collection

Disposal

Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of Hafnium tert-butoxide.

Disposal Plan

Proper disposal of Hafnium tert-butoxide and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection:

o Collect surplus and non-recyclable solutions in a designated, labeled, and sealed
container.[4]

o Do not mix with other waste.[4]

o Contaminated materials (e.g., absorbent pads, gloves) should be collected in a separate,
labeled container.
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» Disposal Procedure:

o All waste materials must be disposed of as hazardous waste through a licensed disposal
company.[4][8]

o Follow all local, state, and federal regulations for chemical waste disposal.[4]
o Handle uncleaned containers as you would the product itself.[4]
Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
e Spill Response:
o Evacuate personnel from the area.[4]
o Remove all sources of ignition.[4]
o Ensure adequate ventilation.[4]

o Wearing appropriate PPE, contain the spillage with a non-combustible absorbent material
(e.g., sand, earth, vermiculite).[4]

o Collect the absorbed material and place it in a suitable container for disposal.[4]
o Prevent the spill from entering drains.[4]
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4][7]
Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]

[7]

o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area
with soap and plenty of water.[4][7] Consult a physician if irritation occurs.[4][8]
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o Inhalation: Move the person to fresh air.[4][7] If not breathing, give artificial respiration.[4]
Consult a physician.[4]

o Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious
person.[4] Rinse mouth with water and consult a physician.[4]

In all cases of exposure, show the Safety Data Sheet (SDS) to the attending medical
professional.[4]

Emergency Response Logic

Exposure Event

Seek Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for responding to an emergency involving Hafnium tert-

butoxide.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula Ci6H36HfO4 [5]
Molecular Weight 470.94 g/mol [3]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 90 °C at 5 mmHg [11[3]

Flash Point 28 °C (82.4 °F) - closed cup [1][3]
Density 1.166 g/mL at 25 °C [1]
Refractive Index n20/D 1.424 [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588767#personal-protective-equipment-for-
handling-hafnium-tert-butoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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